Cas no 1805091-68-2 (Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805091-68-2
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4851894
• Update Time: 2025-10-21

Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-2-16-9(15)5-4(8(11)12)3-14-7(10)6(5)13/h3,8H,2,13H2,1H3
• InChI Key： XUDAUUBFIYOVCP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)OCC)=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate

Recent Advances in the Application of Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805091-68-2) in Chemical Biology and Pharmaceutical Research

The compound Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate (CAS: 1805091-68-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This pyridine derivative, characterized by its unique bromo and difluoromethyl substituents, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in modern medicinal chemistry.

One of the key areas of research involving this compound is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate can be efficiently converted into pyrido[2,3-d]pyrimidin-7-one derivatives, which exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs). The study reported that these derivatives showed nanomolar IC50 values against CDK2 and CDK9, suggesting their potential as anticancer agents. The presence of the difluoromethyl group was found to enhance both the binding affinity and metabolic stability of the resulting inhibitors.

In addition to its applications in kinase inhibitor development, this compound has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the use of Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate as a precursor for novel quinolone derivatives with activity against drug-resistant bacterial strains. The researchers noted that the bromo substituent at the 2-position facilitated efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the scaffold. The resulting compounds demonstrated improved activity against methicillin-resistant Staphylococcus aureus (MRSA) compared to existing quinolone antibiotics.

The synthetic accessibility of Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate has also been a focus of recent investigations. A 2024 study in Organic Process Research & Development reported an optimized large-scale synthesis of this compound with improved yield (78%) and purity (>99%). The authors emphasized the importance of controlling reaction parameters, particularly temperature and solvent choice, to minimize the formation of byproducts. This advancement in synthetic methodology is expected to facilitate broader application of this intermediate in pharmaceutical development.

Looking forward, researchers anticipate that Ethyl 3-amino-2-bromo-5-(difluoromethyl)pyridine-4-carboxylate will continue to play a significant role in drug discovery efforts. Its unique combination of reactive functional groups and the potential for further derivatization make it particularly valuable for fragment-based drug design and the development of targeted covalent inhibitors. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) development and as a building block for novel radiopharmaceuticals.